Cas no 71699-09-7 (9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol,25-fluoro-, (1a,3b,5Z,7E,24R)- (9CI))

• Product name: 9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol,25-fluoro-, (1a,3b,5Z,7E,24R)- (9CI)
• CAS No: 71699-09-7
• MF: C₂₇H₄₃O₃F
• MW: 434.62692
• CID: 571910
• PubChem ID: 6443843

9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol,25-fluoro-, (1a,3b,5Z,7E,24R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol,25-fluoro-, (1a,3b,5Z,7E,24R)- (9CI)
• (1S,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-6-fluoro-5-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,24-dihydroxy-25-fluorovitamin D3
• 71699-09-7
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol, 25-fluoro-, (1alpha,3beta,5Z,7E,24R)-
• 1alpha,24-Dihydroxy-25-fluorovitamin D(3)

• Inchi： InChI=1S/C27H43FO3/c1-17(8-13-25(31)26(3,4)28)22-11-12-23-19(7-6-14-27(22,23)5)9-10-20-15-21(29)16-24(30)18(20)2/h9-10,17,21-25,29-31H,2,6-8,11-16H2,1,3-5H3/b19-9+,20-10-/t17-,21+,22-,23+,24-,25-,27-/m1/s1
• InChI Key： YCISVTDRTZUPLT-NTXAFIHPSA-N
• SMILES： CC(CCC(C(C)(C)F)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C

Computed Properties

• Exact Mass: 434.31962339g/mol
• Monoisotopic Mass: 434.31962339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 579.1°C at 760 mmHg
• Flash Point: 304°C
• Refractive Index: 1.538